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Compound of Interest

Compound Name: 3-Methoxysulfolane

Cat. No.: B141373 Get Quote

Essential Safety and Handling Guide for 3-
Methoxysulfolane
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methoxysulfolane (CAS 20627-66-1)

was not publicly available at the time of this writing. The following guidance is based on the

safety profiles of structurally similar sulfolane derivatives and general principles of laboratory

safety. It is imperative that users obtain and review the official SDS from their supplier and

conduct a thorough, site-specific risk assessment before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with 3-Methoxysulfolane. Adherence

to these procedures is critical for minimizing potential exposure and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against chemical exposure. The following table

summarizes the recommended PPE for handling 3-Methoxysulfolane.
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Body Part Recommended Protection Specifications and Remarks

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing or when handling

larger quantities.

Hands
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Disposable nitrile gloves are

suitable for short-term

protection. For prolonged

contact or when handling

larger quantities, consider

double-gloving or using thicker,

more robust gloves like

neoprene. Always inspect

gloves for any signs of

degradation or puncture before

use and change them

frequently.

Body Laboratory Coat

A flame-retardant lab coat is

recommended. Ensure the lab

coat is fully buttoned.

Respiratory
Chemical Fume Hood or

Ventilated Enclosure

All handling of 3-

Methoxysulfolane should be

conducted in a certified

chemical fume hood or other

suitable ventilated enclosure to

minimize inhalation of vapors.

Feet Closed-Toed Shoes
Shoes must fully cover the feet

to protect against spills.
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Operational Plan: Step-by-Step Handling
Procedures
A strict operational protocol is essential for minimizing the risks associated with handling 3-
Methoxysulfolane.

2.1. Preparation

Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet provided by the chemical supplier.

Designate a Work Area: All handling of 3-Methoxysulfolane must be performed in a

designated area, such as a chemical fume hood.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit appropriate for non-flammable, water-soluble liquids readily

available.

2.2. Handling the Chemical

Don PPE: Put on all required personal protective equipment as specified in the table above

before entering the designated handling area.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing. Do not breathe vapors.

Use and Dispensing: Use only in a well-ventilated area, preferably a chemical fume hood.

When transferring, pour slowly and carefully to avoid splashing. Keep containers tightly

closed when not in use.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

2.3. In Case of Exposure
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
Proper disposal of 3-Methoxysulfolane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection

Liquid Waste: Collect all liquid waste containing 3-Methoxysulfolane in a separate, labeled,

and sealed hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Solid Waste: Any materials contaminated with 3-Methoxysulfolane (e.g., pipette tips,

gloves, absorbent pads) should be collected in a separate, clearly labeled solid hazardous

waste container.

Sharps: Any sharps (needles, razor blades) contaminated with the chemical should be

disposed of in a designated sharps container.

3.2. Disposal Procedure

Labeling: All waste containers must be clearly labeled with the full chemical name ("3-
Methoxysulfolane") and the appropriate hazard symbols.

Storage: Store waste containers in a designated, well-ventilated, and cool secondary

containment area away from incompatible materials.
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Pickup: Arrange for waste pickup with your institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal company. Follow all local, state,

and federal regulations for hazardous waste disposal.

Quantitative Data Summary
While a comprehensive, verified set of quantitative data from a specific SDS for 3-
Methoxysulfolane is not available, the following table includes predicted and reference values

for key physical and chemical properties.

Property Value Source

CAS Number 20627-66-1 ECHEMI

Molecular Formula C₅H₁₀O₃S ECHEMI

Molecular Weight 150.196 g/mol ECHEMI

Boiling Point 115 °C (at 0.1 Torr) ChemicalBook[1]

Density 1.25 ± 0.1 g/cm³ (Predicted) ChemicalBook[1]

Solubility Chloroform, Methanol ChemicalBook[1]

Occupational Exposure Limits (OELs) such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs) for 3-Methoxysulfolane have not been established. In the

absence of specific OELs, exposure should be minimized to the lowest achievable level.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-
Methoxysulfolane, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 3-Methoxysulfolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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